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Compound of Interest

N,N,5-Trimethyl-1H-pyrazole-3-
Compound Name:

carboxamide
CAS No.: 42238-78-8

Cat. No.: B12877560

Get Quote

Executive Summary

N,N,5-Trimethyl-1H-pyrazole-3-carboxamide represents a "privileged structure” in drug
discovery—a molecular framework capable of providing high-affinity ligands for diverse
biological targets. Its core consists of a pyrazole ring substituted with a methyl group at the C5
position and a dimethyl-carboxamide moiety at the C3 position.

This scaffold is prized for its ability to participate in hydrogen bonding networks (via the
pyrazole NH and N2) while the dimethylamide group modulates lipophilicity and metabolic
stability. It is frequently employed as a building block for Fms-like tyrosine kinase 3 (FLT3)
inhibitors, antitubercular agents, and Cannabinoid-1 (CB1) receptor antagonists.

Chemical Profile & Properties[1][2][3][4][5][6]1[7]1[8][9]
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Property Specification

IUPAC Name N,N,5-Trimethyl-1H-pyrazole-3-carboxamide
Molecular Formula C7H11Ns0

Molecular Weight 153.18 g/mol

Core Scaffold Pyrazole-3-carboxamide

) ) 402-61-9 (5-Methyl-1H-pyrazole-3-carboxylic
CAS Registry (Parent Acid)

acid)
Predicted LogP ~0.55 (Hydrophilic/Amphiphilic)
H-Bond Donors 1 (Pyrazole NH)
H-Bond Acceptors 2 (Pyrazole N2, Amide O)
pKa (Predicted) ~10.5 (Acidic NH), ~2.2 (Basic N)

Synthetic Methodologies

The synthesis of N,N,5-Trimethyl-1H-pyrazole-3-carboxamide is typically achieved through a
convergent route involving the cyclization of a 1,3-diketo ester followed by amide coupling.

3.1. Retrosynthetic Analysis (Graphviz)
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Figure 1: Convergent synthesis pathway for the N,N,5-trimethyl-1H-pyrazole-3-carboxamide
scaffold.

3.2. Detailed Experimental Protocol
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Step 1: Cyclization to Pyrazole Core
e Reagents: Ethyl 2,4-dioxovalerate (1.0 eq), Hydrazine hydrate (1.1 eq), Ethanol.

e Procedure:

[¢]

Dissolve ethyl 2,4-dioxovalerate in absolute ethanol.

[e]

Add hydrazine hydrate dropwise at 0°C to control the exotherm.

Reflux the mixture for 2—4 hours.

o

Concentrate in vacuo. The product, Ethyl 5-methyl-1H-pyrazole-3-carboxylate, often

[¢]

precipitates upon cooling or addition of cold water.
o Yield: Typically 85-95%.
Step 2: Hydrolysis
» Reagents: Ethyl ester (Step 1 product), NaOH (2M aq), Ethanol.[1]

e Procedure:

[¢]

Suspend the ester in ethanol/water (1:1).

[¢]

Add NaOH and reflux for 1 hour.

[e]

Acidify with HCI to pH 3. The carboxylic acid precipitates as a white solid.
o Filter and dry to obtain 5-Methyl-1H-pyrazole-3-carboxylic acid (CAS 402-61-9).
Step 3: Amide Coupling (The Critical Step)

e Reagents: 5-Methyl-1H-pyrazole-3-carboxylic acid (1.0 eq), Dimethylamine (2.0M in THF, 1.5
eq), HATU (1.2 eq), DIPEA (2.0 eq), DMF.

e Procedure:

o Dissolve the acid in anhydrous DMF under nitrogen.
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o Add DIPEA and HATU; stir for 15 minutes to activate the acid.
o Add the dimethylamine solution.
o Stir at room temperature for 12 hours.

o Workup: Dilute with EtOAc, wash with saturated NaHCOs (to remove unreacted acid) and
brine.

o Purification: Flash chromatography (MeOH/DCM gradient).

o Target:N,N,5-Trimethyl-1H-pyrazole-3-carboxamide.[2][3][4]

Medicinal Chemistry & Structure-Activity Relationships
(SAR)

This scaffold is a bioisostere for benzamides and other aromatic amides. Its utility is defined by
three vectors of modification.

4.1. Pharmacophore Map (Graphviz)
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Figure 2: SAR vectors for the pyrazole-3-carboxamide scaffold.
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4.2. Key Biological Applications
¢ Kinase Inhibition (FLT3/JAK):

o The pyrazole nitrogen (N2) often acts as a hydrogen bond acceptor in the hinge region of
kinases (e.g., CDK2, FLT3).

o The C3-carboxamide moiety extends into the solvent-exposed region, where the N,N-
dimethyl group improves solubility without sacrificing permeability.

o Reference: 1H-pyrazole-3-carboxamide derivatives have shown nanomolar potency
against FLT3 in Acute Myeloid Leukemia (AML) models [1].

e Antitubercular Agents:

o Pyrazolylpyrimidinones incorporating this carboxamide fragment have been identified as
inhibitors of Mycobacterium tuberculosis, targeting cell wall synthesis pathways (MmpL3)

[2].
o CB1 Receptor Antagonism:

o While Rimonabant utilizes a 1,5-diarylpyrazole core, the 3-carboxamide is essential for
receptor affinity. The N,N-dimethyl analog serves as a truncated probe to study the steric
requirements of the binding pocket.

Analytical Characterization

To validate the synthesis of this specific molecule, the following analytical signals are
diagnostic:

e 'HNMR (DMSO-ds, 400 MHz):
o 0 13.0 ppm (br s, 1H): Pyrazole NH (exchangeable).
o 0 6.4-6.5 ppm (s, 1H): Pyrazole C4-H (aromatic singlet).

o 0 2.9-3.1 ppm (s, 6H): N,N-Dimethyl protons (may appear as two singlets due to restricted
rotation of the amide bond).
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o 0 2.2 ppm (s, 3H): C5-Methyl group.[1]
e LC-MS:
o [M+H]*: 154.2 m/z.

o Retention Time: Early eluting on C18 columns due to high polarity (LogP ~0.5).

Safety & Handling

» Hazard Classification: Irritant (Skin/Eye).
o Storage: Hygroscopic solid; store at 2—-8°C under inert atmosphere (Argon/Nitrogen).

e Reactivity: The amide bond is stable, but the free NH at position 1 makes the compound
susceptible to N-alkylation if treated with bases and alkyl halides.

References

o Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide
Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Source:
International Journal of Molecular Sciences, 2019. URL:[Link]

» Antitubercular 2-Pyrazolylpyrimidinones: Structure—Activity Relationship and Mode-of-Action
Studies. Source: Journal of Medicinal Chemistry, 2021. URL:[Link]

e Synthesis and Characterization of Novel Methyl 5-(N-Boc-piperidinyl)-1H-pyrazole-4-
carboxylates. Source: Molecules (MDPI), 2020. URL:[Link]

o 5-Methyl-1H-pyrazole-3-carboxylic acid (Parent Acid Data). Source: PubChem, National
Institutes of Health. URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Technical Guide: N,N,5-Trimethyl-1H-
pyrazole-3-carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12877560/docs#comprehensive-technical-guide-n-n-
5-trimethyl-1h-pyrazole-3-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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